Cas no 874919-23-0 ([1,1'-Biphenyl]-2,5-diol, 4'-[4-(trifluoromethyl)phenoxy]-)

• Product Name: [1,1'-Biphenyl]-2,5-diol, 4'-[4-(trifluoromethyl)phenoxy]-
• CAS No: 874919-23-0
• MF: C₁₉H₁₃F₃O₃
• MW: 346.299936056137
• CID: 655723
• PubChem ID: 71412693
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,5-diol, 4'-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,5-diol, 4'-[4-(trifluoromethyl)phenoxy]-
• 2-[4-[4-(trifluoromethyl)phenoxy]phenyl]benzene-1,4-diol
• 874919-23-0
• DTXSID90832236
• 4'-[4-(Trifluoromethyl)phenoxy][1,1'-biphenyl]-2,5-diol
• YOOUQEURNVXARX-UHFFFAOYSA-N

• Inchi： 1S/C19H13F3O3/c20-19(21,22)13-3-8-16(9-4-13)25-15-6-1-12(2-7-15)17-11-14(23)5-10-18(17)24/h1-11,23-24H
• InChI Key： YOOUQEURNVXARX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)C1C=C(C=CC=1O)O)(F)F

Computed Properties

• Exact Mass: 346.08167876g/mol
• Monoisotopic Mass: 346.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 49.7Ų